Cas no 2613382-58-2 (3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride)

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride structure
2613382-58-2 structure
Product Name:3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride
CAS No:2613382-58-2
MF:C6H10BrCl2N3
MW:274.973698139191
MDL:MFCD33032408
CID:5663923
PubChem ID:155943936
Update Time:2023-11-27

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-27738591
    • 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine dihydrochloride
    • 2613382-58-2
    • Imidazo[1,5-a]pyrazine, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:2)
    • 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazinedihydrochloride
    • 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride
    • MDL: MFCD33032408
    • Inchi: 1S/C6H8BrN3.2ClH/c7-6-9-4-5-3-8-1-2-10(5)6;;/h4,8H,1-3H2;2*1H
    • InChI Key: GERJNIZGXJTQHP-UHFFFAOYSA-N
    • SMILES: BrC1=NC=C2CNCCN21.Cl.Cl

Computed Properties

  • Exact Mass: 272.94352g/mol
  • Monoisotopic Mass: 272.94352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8Ų

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine dihydrochloride
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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